Cas no 113501-95-4 (3-methyl-1-octadecylpyrazole)

• Product Name: 3-methyl-1-octadecylpyrazole
• CAS No: 113501-95-4
• MF: C₂₂H₄₂N₂
• MW: 334.58228635788
• CID: 2610963
• PubChem ID: 71337387
• Update Time: 2025-04-21

3-methyl-1-octadecylpyrazole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-octadecylpyrazole
• DTXSID30765110
• 3-Methyl-1-octadecyl-1H-pyrazole
• 113501-95-4

• Inchi： 1S/C22H42N2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-24-21-19-22(2)23-24/h19,21H,3-18,20H2,1-2H3
• InChI Key： GPBUKQLFBUJUSR-UHFFFAOYSA-N
• SMILES： N1(C=CC(C)=N1)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 334.334799348Da
• Monoisotopic Mass: 334.334799348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 17.8Ų